Cas no 2138535-15-4 (2-{(thietan-3-yl)methylamino}quinazoline-5-carboxylic acid)

• Product Name: 2-{(thietan-3-yl)methylamino}quinazoline-5-carboxylic acid
• CAS No: 2138535-15-4
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• CID: 6415010
• PubChem ID: 165511343
• Update Time: 2025-06-12

2-{(thietan-3-yl)methylamino}quinazoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(thietan-3-yl)methylamino}quinazoline-5-carboxylic acid
• EN300-1162502
• 2-{[(thietan-3-yl)methyl]amino}quinazoline-5-carboxylic acid
• 2138535-15-4

• Inchi： 1S/C13H13N3O2S/c17-12(18)9-2-1-3-11-10(9)5-15-13(16-11)14-4-8-6-19-7-8/h1-3,5,8H,4,6-7H2,(H,17,18)(H,14,15,16)
• InChI Key： UZYVMFJERPBITM-UHFFFAOYSA-N
• SMILES： S1CC(CNC2N=CC3C(C(=O)O)=CC=CC=3N=2)C1

Computed Properties

• Exact Mass: 275.07284784g/mol
• Monoisotopic Mass: 275.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 100Ų

Additional information on 2-{(thietan-3-yl)methylamino}quinazoline-5-carboxylic acid

Introduction to 2-{(thietan-3-yl)methylamino}quinazoline-5-carboxylic acid (CAS No. 2138535-15-4) and Its Emerging Applications in Chemical Biology

2-{(thietan-3-yl)methylamino}quinazoline-5-carboxylic acid, identified by the CAS number 2138535-15-4, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a quinazoline core appended with a thietan-3-ylmethylamino substituent, presents a unique combination of chemical properties that make it a promising candidate for further exploration in drug discovery and molecular recognition studies.

The quinazoline scaffold is a well-documented pharmacophore in medicinal chemistry, widely recognized for its role in various bioactive molecules, including anticancer, antiviral, and anti-inflammatory agents. The presence of the thietan-3-ylmethylamino group introduces additional complexity to the molecule, potentially enhancing its interactions with biological targets. This dual functionality has sparked interest among researchers aiming to develop novel therapeutic agents with improved efficacy and selectivity.

Recent advancements in computational chemistry and structure-based drug design have enabled a deeper understanding of how modifications on the quinazoline ring can influence biological activity. Studies suggest that the thietan-3-ylmethylamino moiety may contribute to favorable binding interactions with proteins, particularly those involved in signal transduction pathways. This has opened up avenues for exploring the compound's potential in modulating diseases linked to aberrant protein-protein interactions.

In vitro investigations have begun to unravel the mechanistic aspects of 2-{(thietan-3-yl)methylamino}quinazoline-5-carboxylic acid. Initial experiments indicate that the compound exhibits moderate affinity for certain kinases, suggesting its utility as a tool compound for studying enzyme inhibition. The quinazoline core, known for its ability to engage with ATP-binding pockets, may serve as a scaffold for designing kinase inhibitors with enhanced potency. Furthermore, the thietan-3-ylmethylamino group could provide steric and electronic tuning opportunities to optimize binding affinities.

The synthesis of this compound presents an interesting challenge due to the complexity of its structure. Advanced synthetic methodologies, such as multi-step organic transformations coupled with transition metal catalysis, have been employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and facilitating further biological evaluation.

From a computational perspective, molecular docking studies have been instrumental in predicting the binding mode of 2-{(thietan-3-yl)methylamino}quinazoline-5-carboxylic acid with target proteins. These simulations have provided insights into key interaction sites and hydrogen bonding patterns, guiding the design of analogs with improved pharmacokinetic profiles. The integration of machine learning algorithms has further refined these predictions, enabling faster screening of virtual libraries.

The potential applications of this compound extend beyond traditional drug discovery. Its unique structural features make it an attractive candidate for developing probes in chemical biology research. For instance, fluorescent derivatives of 2-{(thietan-3-yl)methylamino}quinazoline-5-carboxylic acid could be utilized for real-time imaging of cellular processes involving target proteins. This would offer researchers a powerful tool for elucidating complex biological pathways.

Future directions in this field may involve exploring derivatives of 2-{(thietan-3-yl)methylamino}quinazoline-5-carboxylic acid that exhibit enhanced solubility or bioavailability. Additionally, investigating its interactions with nucleic acids could reveal novel mechanisms of action relevant to diseases such as cancer and viral infections. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.

The growing interest in 2-{(thietan-3-yl)methylamino}quinazoline-5-carboxylic acid underscores the importance of innovative molecular architectures in addressing unmet medical needs. As research progresses, this compound is likely to play a pivotal role in shaping the next generation of pharmaceutical interventions. Its journey from laboratory discovery to clinical application exemplifies the dynamic interplay between chemistry and biology in advancing human health.